Cas no 921211-29-2 (ent-16-Kaurene-3β,15β,18-triol)

• Product Name: ent-16-Kaurene-3β,15β,18-triol
• CAS No: 921211-29-2
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 1080787
• PubChem ID: 15946298
• Update Time: 2025-10-29

ent-16-Kaurene-3β,15β,18-triol Chemical and Physical Properties

Names and Identifiers

• ent-16-Kaurene-3β,15β,18-triol
• (3α,4β,15α)-Kaur-16-ene-3,15,18-triol (ACI)
• ent-16-Kaurene-3beta,15beta,18-triol
• 921211-29-2
• (1R,4S,5S,6R,9S,10S,13R,15S)-5-(hydroxymethyl)-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-6,15-diol
• ent-16-Kaurene-3b,15b,18-triol
• AKOS032962632
• CS-0024269
• HY-N3815

• Inchi： 1S/C20H32O3/c1-12-13-4-5-15-18(2)8-7-16(22)19(3,11-21)14(18)6-9-20(15,10-13)17(12)23/h13-17,21-23H,1,4-11H2,2-3H3/t13-,14+,15+,16-,17+,18-,19-,20-/m1/s1
• InChI Key： JSICAMHPRQJNMG-WWWUCTDISA-N
• SMILES： O[C@H]1C(=C)[C@H]2C[C@]31CC[C@@H]1[C@@]([C@@H](CC[C@@]1(C)[C@@H]3CC2)O)(C)CO

Computed Properties

• Exact Mass: 320.23500
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 205-206℃
• Boiling Point: 473.4±45.0 °C at 760 mmHg
• Flash Point: 214.4±23.3 °C
• PSA: 60.69000
• LogP: 2.88940
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

ent-16-Kaurene-3β,15β,18-triol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids

Additional information on ent-16-Kaurene-3β,15β,18-triol

Ent-16-Kaurene-3β,15β,18-Triol (CAS No. 921211-29-2): A Comprehensive Overview

Ent-16-Kaurene-3β,15β,18-triol (CAS No. 921211-29-2) is a triterpenoid compound with a unique structure and significant biological activities. This compound belongs to the kaurene family of triterpenes, which are widely distributed in nature and have been extensively studied for their pharmacological properties. The ent-16-ketone moiety in its structure plays a crucial role in determining its bioactivity and selectivity.

The ent-16-ketone group is a characteristic feature of this compound, contributing to its ability to interact with various biological targets. Recent studies have highlighted the potential of ent-kaurenol derivatives in anti-inflammatory and anticancer therapies. For instance, research published in the *Journal of Natural Products* demonstrated that ent-kaurenol derivatives exhibit potent inhibitory effects on pro-inflammatory cytokines, making them promising candidates for inflammatory disease treatments.

The 3β,15β,18-triol configuration of this compound is another key structural feature that influences its pharmacokinetics and bioavailability. Triols are known to enhance solubility and stability, which are critical factors for drug delivery systems. A study in *Pharmaceutical Research* explored the use of ent-kaurenol triols as carriers for poorly soluble drugs, showing improved bioavailability and reduced toxicity.

From a synthetic perspective, the preparation of ent-kaurenol derivatives has been optimized through various methodologies. One notable approach involves the use of enzymatic catalysis to achieve high stereoselectivity in the formation of the ent-kaurenol skeleton. This method has been detailed in *Green Chemistry*, emphasizing its environmental benefits and scalability for industrial applications.

In terms of applications, ent-kaurenol derivatives have shown potential in cosmeceuticals due to their antioxidant and skin-repairing properties. A recent article in *Cosmetics* reported that ent-ketone-containing compounds can effectively protect against UV-induced oxidative stress in human skin cells, suggesting their use in sunscreen formulations.

Looking ahead, the development of ent-ketone-based drugs is expected to gain momentum with advancements in medicinal chemistry and computational modeling. Researchers are leveraging machine learning algorithms to predict the binding affinities of ent-ketone derivatives to target proteins, accelerating drug discovery processes.

In conclusion, ent-kaurenol triols, particularly CAS No. 921211-29-2 (ent-kaurenol triol derivative) represent a class of compounds with immense therapeutic potential. Their unique structural features and versatile biological activities make them valuable candidates for drug development across multiple therapeutic areas.